Cas no 2137417-87-7 (Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis-)

• Product Name: Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis-
• CAS No: 2137417-87-7
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 5255419
• Update Time: 2025-05-22

Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis-

• Inchi： 1S/C9H18OS/c1-3-7(2)6-11-9-4-8(10)5-9/h7-10H,3-6H2,1-2H3/t7?,8-,9+
• InChI Key： PVSKHZGCOLJQLG-CBLAIPOGSA-N
• SMILES： [C@@H]1(O)C[C@H](SCC(C)CC)C1

Additional information on Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis-

Exploring the Unique Properties and Applications of Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- (CAS No. 2137417-87-7)

In the realm of organic chemistry, Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- (CAS No. 2137417-87-7) stands out as a fascinating compound with a unique structural framework. This molecule combines a cyclobutanol core with a thioether side chain, offering a blend of rigidity and flexibility that makes it valuable in various research and industrial applications. The cis- configuration of this compound further enhances its stereochemical specificity, making it a subject of interest for chemists exploring chiral synthesis and molecular interactions.

The growing demand for specialty chemicals in pharmaceuticals, agrochemicals, and materials science has put compounds like Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- in the spotlight. Researchers are particularly intrigued by its potential as a building block for more complex molecules. Its thioether moiety, for instance, is known to participate in hydrogen bonding and van der Waals interactions, which are critical in drug design and supramolecular chemistry. This aligns with current trends in green chemistry, where scientists seek efficient, sustainable pathways to synthesize functionalized compounds.

One of the most searched questions in the field of organic chemistry revolves around the synthetic routes for cyclobutane derivatives. The preparation of Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- often involves ring-closing reactions or thiol-ene click chemistry, methods that are gaining traction due to their atom economy and mild reaction conditions. These techniques are frequently discussed in academic forums and patent literature, reflecting their relevance in modern chemical synthesis.

Another hot topic is the role of steric effects and conformational analysis in determining the reactivity of such compounds. The cis- configuration of Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- introduces steric constraints that can influence its reaction kinetics and thermodynamic stability. This has implications for its use in catalysis and polymer chemistry, where precise control over molecular geometry is essential.

From an industrial perspective, the compound’s potential applications extend to flavor and fragrance formulations, where thioether-containing molecules are prized for their unique olfactory properties. Additionally, its bioactive potential is being explored in the context of medicinal chemistry, particularly in the design of small-molecule inhibitors targeting specific enzymes or receptors. This ties into broader discussions about drug discovery and the need for novel chemical scaffolds.

In summary, Cyclobutanol, 3-[(2-methylbutyl)thio]-, cis- (CAS No. 2137417-87-7) exemplifies the intersection of structural complexity and functional versatility in organic chemistry. Its study not only advances fundamental knowledge but also addresses practical challenges in material science and life sciences. As research continues to uncover its full potential, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.